Cas no 947533-31-5 ((1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid)

(1-tert-Butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid is a specialized boronic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected pyrazole core. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates efficient carbon-carbon bond formation with aryl or vinyl halides. The Boc group enhances stability and solubility, while the 3,5-dimethyl substitution on the pyrazole ring contributes to steric control in coupling reactions. Its well-defined reactivity profile makes it a useful intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The compound is typically handled under inert conditions due to the sensitivity of the boronic acid functionality.
(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid structure
947533-31-5 structure
Product Name:(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid
CAS No:947533-31-5
MF:C10H17BN2O4
MW:240.063982725143
MDL:MFCD09951915
CID:838656
PubChem ID:329762958
Update Time:2025-06-07

(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-pyrazoleboronic Acid
    • 1-tert-Butoxycarbonyl-1H-pyrazole-4-boronic acid
    • [1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]boronic acid
    • 1-Boc-1H-Pyrazole-4-Boronic Acid
    • 1-BOC-3,5-dimethylpyrazole-4-boronic acid
    • N-Boc-1H-pyrazole-4-boronic acid
    • (1-(tert-Butoxycarbonyl)-1H-pyrazol-4-yl)boronic acid
    • 1-(t-Butoxycarbonyl)pyrazole-4-boronic acid
    • {1-[(tert-butoxy)carbonyl]-1H-pyrazol-4-yl}boronic acid
    • C8H13BN2O4
    • [1-(tert-butoxycarbonyl)-1H-pyrazol-4-yl]boronic acid
    • PubChem23557
    • 1-(tert-Butoxycarbonyl)pyrazole-4-boronic acid
    • KSC495M2N
    • 1-(1,1-Dimethylethyl) 4-borono-3,5-dimethyl-1H-pyrazole-1-carboxylate (ACI)
    • (1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid
    • MFCD12913948
    • CS-W008509
    • SCHEMBL14060432
    • SY047367
    • 947533-31-5
    • 1-Boc-3,5-dimethyl-1H-pyrazol-4-boronic acid
    • QOJROSVHDGVEAI-UHFFFAOYSA-N
    • AKOS025405031
    • PB43937
    • (1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid
    • BCP22860
    • Y10752
    • 1-Boc-3,5-dimethyl-4-pyrazoleboronic Acid
    • (1-(tert-Butoxycarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl)boronicacid
    • [3,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-4-yl]boronic acid
    • DS-8962
    • 1-(TERT-BUTOXYCARBONYL)-3,5-DIMETHYLPYRAZOL-4-YLBORONIC ACID
    • MDL: MFCD09951915
    • Inchi: 1S/C10H17BN2O4/c1-6-8(11(15)16)7(2)13(12-6)9(14)17-10(3,4)5/h15-16H,1-5H3
    • InChI Key: QOJROSVHDGVEAI-UHFFFAOYSA-N
    • SMILES: O=C(N1C(C)=C(B(O)O)C(C)=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 212.09700
  • Monoisotopic Mass: 212.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: No data available
  • Density: 1.21
  • Melting Point: 157-161 °C
  • Boiling Point: 374.1℃ at 760 mmHg
  • Flash Point: 180.1±30.7 °C
  • Refractive Index: 1.515
  • PSA: 84.58000
  • LogP: -0.65390

(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38

(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-tert-butoxycarbonyl-3,5-dimethyl-pyrazol-4-yl)boronic acid Pricemore >>

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